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Compound of Interest

Compound Name:
1-Iodo-4-(2-

methoxyethoxy)benzene

CAS No.: 102293-99-2

Cat. No.: B3074756

Get Quote

Executive Summary
1-Iodo-4-(2-methoxyethoxy)benzene (CAS: 102293-99-2) is a specialized aryl iodide building

block used extensively in medicinal chemistry and materials science.[1] Its structure combines

a reactive para-iodide handle—ideal for cross-coupling reactions (Suzuki-Miyaura,

Sonogashira)—with a short polyethylene glycol (PEG) ether tail. This "mini-PEG" motif is

critical in drug discovery for modulating lipophilicity (LogP) and improving the aqueous solubility

of hydrophobic scaffolds without significantly increasing molecular weight.

This guide provides a comprehensive technical framework for the characterization, synthesis,

and quality control of this compound, designed for researchers requiring high-purity standards

for downstream applications.

Physicochemical Profile
The following data establishes the baseline identity for 1-Iodo-4-(2-methoxyethoxy)benzene.
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Property Specification Notes

IUPAC Name
1-Iodo-4-(2-

methoxyethoxy)benzene

CAS Number 102293-99-2

Molecular Formula

C

H

IO

Molecular Weight 278.09 g/mol

Physical State Low-melting solid or viscous oil

Melting point is depressed by

the ether chain; often solidifies

upon cooling.

Boiling Point ~289°C (Predicted)
High boiling point due to

molecular weight and polarity.

Solubility
Soluble in DCM, EtOAc, THF,

DMSO

Limited solubility in water;

highly soluble in organic

solvents.

Appearance Colorless to pale yellow
Yellowing indicates iodine

liberation (decomposition).

Synthesis & Impurity Profiling
Understanding the synthesis is prerequisite to accurate characterization, as it dictates the

impurity profile. The standard industrial route is the Williamson Ether Synthesis.

Synthesis Pathway
The reaction involves the alkylation of 4-iodophenol with 1-bromo-2-methoxyethane (or the

corresponding chloro-derivative) using a base such as Potassium Carbonate (

) in a polar aprotic solvent (DMF or Acetonitrile).
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Figure 1: Synthesis pathway and potential impurity generation.

Critical Impurities
4-Iodophenol (Starting Material): Detectable by phenolic -OH stretch in IR and broad singlet

in proton NMR (~5.0 ppm, solvent dependent).

Inorganic Salts: Residual potassium bromide/carbonate if workup is insufficient.

Free Iodine (

): Result of light-induced deiodination during storage, causing yellow/brown discoloration.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is distinct, featuring a classic AA'BB' aromatic system and a characteristic
ethylene glycol ether pattern.

Protocol: Dissolve ~10 mg in

(0.6 mL). Acquire at 400 MHz or higher.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

7.55
Doublet (d,

Hz)
2H Ar-H (ortho to I)

Deshielded by

Iodine (inductive

effect).

6.70
Doublet (d,

Hz)
2H Ar-H (ortho to O)

Shielded by

ether oxygen

(resonance

donation).

4.10
Triplet (t,

Hz)
2H

Ar-O-CH

-

Methylene

adjacent to

phenoxy group.

3.74
Triplet (t,

Hz)
2H

-CH

-O-Me

Methylene

adjacent to

aliphatic

methoxy.

3.45 Singlet (s) 3H -OCH Terminal

methoxy group.

Note: Shifts are referenced to TMS (0.00 ppm) or residual

(7.26 ppm).

Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI+ (Electrospray).

Molecular Ion (

): 278 m/z.[2]

Isotopic Pattern: Iodine is monoisotopic (

). There is no M+2 peak characteristic of Br or Cl.
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Fragmentation (EI):

m/z 278: Parent Ion.

m/z 151: Loss of Iodine (

).

m/z 220: Loss of methoxyethyl chain (Ar-O cleavage).

Infrared Spectroscopy (FT-IR)
C-H Stretch (Aromatic): 3000–3100 cm

(Weak).

C-H Stretch (Aliphatic): 2850–2950 cm

(Medium, due to PEG chain).

C=C Aromatic: 1480, 1580 cm

.

C-O Ether Stretch: 1240 cm

(Asymmetric Ar-O-C) and 1050-1100 cm

(Aliphatic C-O-C).

C-I Stretch: ~500–600 cm

(Often fingerprint region).

Purity Assessment Protocol (HPLC)
To ensure suitability for cross-coupling, purity must be >97%.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
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Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Aromatic absorption).

Acceptance Criteria:

Main peak retention time (RT) consistent with standard.

No single impurity > 0.5%.

Total impurities < 3.0%.

Handling & Stability
Light Sensitivity: Aryl iodides are photosensitive. Store in amber vials wrapped in foil.

Oxidation: The ether chain is susceptible to peroxide formation over long periods. Store

under nitrogen/argon at 2–8°C.

Re-purification: If the compound turns brown (iodine release), dissolve in ethyl acetate and

wash with 10% sodium thiosulfate solution, then dry and concentrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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